Cas no 4949-69-3 (4-Iodo-3-methylaniline)

4-Iodo-3-methylaniline Properties

Names and Identifiers

• 4-Iodo-3-methylaniline
• Benzenamine,4-iodo-3-methyl-
• C60MC12
• 3-Methyl-4-iodoaniline
• 2-iodo 5-aminotoluene
• 4-iodo-3-methyl aniline
• UISBOJCPTKUBIC-UHFFFAOYSA-N
• SY128823
• V6181
• CS-0153193
• 4949-69-3
• AKOS016000510
• FT-0739737
• D70695
• A871796
• SCHEMBL789513
• AS-57690
• EN300-18659
• DTXSID40370193
• MFCD01569451
• DB-023659
• +Expand

• MDL： MFCD01569451
• InChIKey： UISBOJCPTKUBIC-UHFFFAOYSA-N
• Inchi： 1S/C7H8IN/c1-5-4-6(9)2-3-7(5)8/h2-4H,9H2,1H3
• SMILES： IC1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 232.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 232.97
• Heavy Atom Count: 9
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.76300
• PSA: 26.02000
• Boiling Point: 273°C (rough estimate)
• Melting Point: 50-55 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 122.9±24.0 °C
• Color/Form: Beige or brown or dark gray crystalline powder
• Solubility: Insoluble in water
• Density: 1.7004 (estimate)

4-Iodo-3-methylaniline Security Information

• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases： 36/37/38
• Signal Word：warning

4-Iodo-3-methylaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%